Cas no 93905-54-5 (2-Thiophenemethanamine, 5-(1,1-dimethylethyl)-)

• Product Name: 2-Thiophenemethanamine, 5-(1,1-dimethylethyl)-
• CAS No: 93905-54-5
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 5262442
• Update Time: 2025-07-20

2-Thiophenemethanamine, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-(1,1-dimethylethyl)-

• Inchi： 1S/C9H15NS/c1-9(2,3)8-5-4-7(6-10)11-8/h4-5H,6,10H2,1-3H3
• InChI Key： OBJOTJYMKFRMOG-UHFFFAOYSA-N
• SMILES： C1(CN)SC(C(C)(C)C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Thiophenemethanamine, 5-(1,1-dimethylethyl)-

Introduction to 2-Thiophenemethanamine, 5-(1,1-dimethylethyl) (CAS No. 93905-54-5)

2-Thiophenemethanamine, 5-(1,1-dimethylethyl), identified by its CAS number 93905-54-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiophene derivatives family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural uniqueness of this molecule, featuring a thiophene ring substituted with an amine group at the 2-position and a tert-butyl group at the 5-position, makes it a promising candidate for further exploration in drug development and industrial applications.

The amine functional group at the 2-position of the thiophene ring introduces reactivity that can be exploited in synthetic chemistry, enabling the formation of various derivatives that may exhibit enhanced biological activity. Meanwhile, the presence of the tert-butyl group at the 5-position provides steric hindrance, which can influence the molecule's solubility, stability, and interactions with biological targets. These structural features make 2-Thiophenemethanamine, 5-(1,1-dimethylethyl) a compound of interest for designing novel therapeutic agents.

In recent years, there has been growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of pharmaceuticals. The thiophene core is a common motif in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern in 2-Thiophenemethanamine, 5-(1,1-dimethylethyl) suggests potential applications in developing new drugs that target various diseases. For instance, studies have shown that thiophene-based compounds can interact with biological enzymes and receptors in unique ways, leading to desirable pharmacological effects.

One of the most compelling aspects of 2-Thiophenemethanamine, 5-(1,1-dimethylethyl) is its potential as a building block for more complex molecules. Researchers have utilized similar thiophene derivatives to create libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development. The amine group can be further functionalized through reactions such as acylation or alkylation to introduce additional pharmacophores. Similarly, the tert-butyl group can serve as a handle for purification or further chemical manipulation.

The synthesis of 2-Thiophenemethanamine, 5-(1,1-dimethylethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes or reductive amination strategies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to construct the desired framework efficiently. The development of greener synthetic methods is an ongoing effort in this field to minimize environmental impact while maintaining high chemical yields.

From a pharmaceutical perspective, the biological activity of 2-Thiophenemethanamine, 5-(1,1-dimethylethyl) has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as cytochrome P450s and other metabolic pathways that are relevant to drug metabolism. Additionally, computational modeling techniques have been used to predict how this compound might bind to biological targets based on its structure. These studies provide valuable insights into its potential therapeutic applications and help guide further experimental work.

The industrial relevance of this compound cannot be overstated. Beyond its use in drug discovery,2-Thiophenemethanamine, 5-(1,1-dimethylethyl) finds applications in material science as well. Thiophene derivatives are known for their electronic properties and have been used in organic semiconductors and conductive polymers. The unique structure of this compound makes it a candidate for developing new materials with enhanced performance characteristics.

In conclusion,2-Thiophenemethanamine, 5-(1,1-dimethylethyl) (CAS No. 93905-54-5) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—combining an amine group with a tert-butyl substituent on a thiophene ring—make it an attractive scaffold for further chemical modification and biological evaluation. As research continues to uncover new applications for thiophene derivatives,this compound is likely to play an increasingly important role in scientific innovation.